molecular formula C12H24O2S B8674990 Methyl 3-(octylthio)propionate CAS No. 70655-40-2

Methyl 3-(octylthio)propionate

Cat. No.: B8674990
CAS No.: 70655-40-2
M. Wt: 232.38 g/mol
InChI Key: MNQFQCKJFZVCMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(octylthio)propionate is a useful research compound. Its molecular formula is C12H24O2S and its molecular weight is 232.38 g/mol. The purity is usually 95%.
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Properties

CAS No.

70655-40-2

Molecular Formula

C12H24O2S

Molecular Weight

232.38 g/mol

IUPAC Name

methyl 3-octylsulfanylpropanoate

InChI

InChI=1S/C12H24O2S/c1-3-4-5-6-7-8-10-15-11-9-12(13)14-2/h3-11H2,1-2H3

InChI Key

MNQFQCKJFZVCMS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCSCCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into the same type of equipment used in Example 1, 146 grams of 1-octylthiol was added over a 40 minute period with stirring to 0.7 grams of benzyl trimethyl ammonium hydroxide and 180.6 grams of methylacrylate. Over the 1/2 hour period, the temperature of the reaction went from 25° C. to 60° C. The reaction was stirred an extra 3.0 hours wherein the temperature went from 60° C. to 28° C. The reaction mixture was stripped at 102° C. and 15 mm pressure. 333 grams of product was obtained having a purity of approximately 96.4% as measured by GC analysis.
Quantity
146 g
Type
reactant
Reaction Step One
Quantity
180.6 g
Type
reactant
Reaction Step Two
Quantity
0.7 g
Type
catalyst
Reaction Step Two

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